Cas no 493-05-0 (Isochroman)

Isochroman is a heterocyclic organic compound characterized by a benzene ring fused to a tetrahydropyran ring, with the chemical formula C9H10O. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and agrochemicals. Its stable bicyclic structure and functionalizability make it valuable for constructing complex molecular frameworks. Key advantages include its compatibility with various reaction conditions, such as hydrogenation and electrophilic substitution, enabling precise modifications. Additionally, its rigid scaffold contributes to enhanced stereochemical control in synthetic applications. Isochroman derivatives are also explored for their potential biological activities, further underscoring their utility in medicinal chemistry research.
Isochroman structure
Isochroman structure
Product name:Isochroman
CAS No:493-05-0
MF:C9H10O
MW:134.175102710724
MDL:MFCD00006913
CID:37760
PubChem ID:24895935

Isochroman Chemical and Physical Properties

Names and Identifiers

    • Isochroman
    • 3,4-Dihydro-1H-2-benzopyran
    • isochromane
    • 3,4-dihydro-1H-isochromene
    • 1H-2-Benzopyran,3,4-dihydro
    • 3,4-dihydro-1H-benzo[c]pyran
    • NSC-63362
    • DTXSID50197757
    • EN300-52549
    • I0514
    • NSC 63362
    • Z756090080
    • CHEBI:33225
    • AKOS009157107
    • NSC63362
    • AM85788
    • 493-05-0
    • Q27115605
    • 3,4-Dihydro-1H-2-benzopyran; isochromane
    • UNII-2CA7RAZ2PM
    • 3,4-Dihydro-1H-2-benzopyrane
    • SCHEMBL8262
    • CS-W002017
    • MFCD00006913
    • 2CA7RAZ2PM
    • 3,4-Dihydro-1H-isochromene #
    • SY018228
    • PS-4588
    • AC-5320
    • Isochroman, 99%
    • 1H-2-Benzopyran, 3,4-dihydro-
    • NS00031888
    • A871817
    • FT-0614301
    • InChI=1/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H
    • 1H-2-Benzopyran,4-dihydro-
    • 1,2,3,4-TETRAHYDROBENZO(C)PYRAN
    • EINECS 207-774-0
    • DB-013321
    • DTXCID10120248
    • 207-774-0
    • MDL: MFCD00006913
    • Inchi: InChI=1S/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H2
    • InChI Key: HEBMCVBCEDMUOF-UHFFFAOYSA-N
    • SMILES: C1CC2=CC=CC=C2CO1

Computed Properties

  • Exact Mass: 134.07300
  • Monoisotopic Mass: 134.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 9.2A^2
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.067 g/mL at 25 °C(lit.)
  • Melting Point: 4.35°C
  • Boiling Point: 110°C/25mmHg(lit.)
  • Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
  • Refractive Index: n20/D 1.545(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 9.23000
  • LogP: 1.75930
  • Solubility: Slightly soluble in water

Isochroman Security Information

  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi
  • Safety Term:S24/25
  • Storage Condition:Inert atmosphere,Room Temperature

Isochroman Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isochroman Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
IQ503-100g
Isochroman
493-05-0 98%
100g
¥218.0 2022-06-10
BAI LING WEI Technology Co., Ltd.
178567-5G
Isochroman, 98%
493-05-0 98%
5G
¥ 60 2022-04-26
BAI LING WEI Technology Co., Ltd.
178567-25G
Isochroman, 98%
493-05-0 98%
25G
¥ 97 2022-04-26
Enamine
EN300-52549-50.0g
3,4-dihydro-1H-2-benzopyran
493-05-0 95%
50.0g
$51.0 2023-07-10
Ambeed
A148812-500g
Isochroman
493-05-0 98%
500g
$183.0 2025-02-27
Ambeed
A148812-1kg
Isochroman
493-05-0 98%
1kg
$319.0 2025-02-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018349-100g
Isochroman
493-05-0 99%
100g
¥220 2024-05-23
Ambeed
A148812-100g
Isochroman
493-05-0 98%
100g
$43.0 2025-02-27
TRC
I790400-100g
Isochroman
493-05-0
100g
$ 185.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I90210-25g
Isochroman
493-05-0
25g
¥58.0 2021-09-09

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